6-methyl-4-oxo-N-(1,2,3,4-tetrahydronaphthalen-1-yl)-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamide

• IUPAC Name: 6-methyl-4-oxo-N-(1,2,3,4-tetrahydronaphthalen-1-yl)-5H-pyrazolo[1,5-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C18H18N4O2/c1-11-10-22-16(18(24)19-11)9-15(21-22)17(23)20-14-8-4-6-12-5-2-3-7-13(12)14/h2-3,5,7,9-10,14H,4,6,8H2,1H3,(H,19,24)(H,20,23)
• InChI Key: ZVEUIEZUZSEDIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=CC(=N2)C(=O)NC3CCCC4=CC=CC=C34)C(=O)N1
• Molecular Formula: C18H18N4O2
• Molecular Weight: 322.4 g/mol

Description

6-methyl-4-oxo-N-(1,2,3,4-tetrahydronaphthalen-1-yl)-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamide is a useful research compound. Its molecular formula is C18H18N4O2 and its molecular weight is 322.368. The purity is usually 95%.
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Scientific Research Applications

Anticancer Evaluation

A study by Gouhar and Raafat (2015) discussed the synthesis of compounds related to the chemical structure , aiming at evaluating their anticancer properties. The researchers synthesized a series of compounds through reactions with different nucleophile agents, leading to the creation of hydroxy pyrazole and hydroxy oxazole derivatives. Some of these newly synthesized compounds showed promising anticancer activities, highlighting the potential of such chemical structures in cancer treatment research R. S. Gouhar, Eman M. Raafat, 2015.

Tumor Inhibitory and Antioxidant Activity

Hamdy et al. (2013) explored the synthesis of polyfunctionally substituted tetrahydronaphthalene derivatives containing pyridine, thioxopyridine, and pyrazolopyridine moieties. These compounds, through various synthetic routes, were assessed for their tumor inhibitory and antioxidant activities. Remarkably, some derivatives demonstrated notable potency against liver cancer cells (HepG-2), with better performance than the reference drug doxorubicin, besides showing significant antioxidant activities N. Hamdy, M. Anwar, K. Abu-Zied, H. Awad, 2013.

Cytotoxic Activities Against Cancer Cells

Another study focused on synthesizing new dihydronaphthalene derivatives, initiating from 6-methoxy-1-tetralone. This research found that several compounds exhibited potent cytotoxic activities against MCF-7 (human breast adenocarcinoma) cell lines, with some being more effective than the reference drug used in the study. This suggests the potential of such compounds in developing new therapeutic agents against breast cancer N. Ahmed, A. Sarhan, Aisha A. K. Al-Ashmawy, A. Amr, M. Haiba, E. A. Elsayed, 2020.

Synthesis and Spectroscopic Characterization

The synthesis and characterization of new fused heterobicycles, such as substituted pyrazolo[4,3-c]pyridine-3-ols, have been reported by Karthikeyan et al. (2014). These studies are critical for understanding the chemical properties and potential applications of these compounds in various scientific domains, including medicinal chemistry and material science P. Karthikeyan, V. Vijayakumar, S. Sarveswari, 2014.